Cas no 2720-05-0 (Glycine,N-(3-fluoro-p-tolyl)-, ethyl ester (8CI))

• Product name: Glycine,N-(3-fluoro-p-tolyl)-, ethyl ester (8CI)
• CAS No: 2720-05-0
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 279674
• PubChem ID: 302645

Glycine,N-(3-fluoro-p-tolyl)-, ethyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(3-fluoro-p-tolyl)-, ethyl ester (8CI)
• ethyl 2-(3-fluoro-4-methylanilino)acetate
• AC1L70YV
• AG-E-86568
• CTK4F9258
• N-(3-Fluor-4-methyl-phenyl)-glycin-ethylester
• NSC190327
• NSC-190327
• 2720-05-0
• DTXSID90307176
• AKOS000258162

• Inchi： InChI=1S/C11H14FNO2/c1-3-15-11(14)7-13-9-5-4-8(2)10(12)6-9/h4-6,13H,3,7H2,1-2H3
• InChI Key： LGKBGMWWFSHCGM-UHFFFAOYSA-N
• SMILES： CCOC(CNC1=CC=C(C)C(F)=C1)=O

Computed Properties

• Exact Mass: 211.10092
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 2.7

Experimental Properties

• PSA: 38.33
• LogP: 2.18210